Cas no 2097936-56-4 (1-[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methanamine hydrochloride)

• Product Name: 1-[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methanamine hydrochloride
• CAS No: 2097936-56-4
• MF: C₈H₁₁ClN₄O
• MW: 214.652139902115
• MDL: MFCD29770733
• CID: 5174030
• Update Time: 2025-11-07

1-[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• {[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}amine hydrochloride
• [3-(1-methylpyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methanamine;hydrochloride
• [3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methanamine hydrochloride
• 1-[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methanamine hydrochloride

• MDL： MFCD29770733
• Inchi： 1S/C8H10N4O.ClH/c1-12-4-2-3-6(12)8-10-7(5-9)13-11-8;/h2-4H,5,9H2,1H3;1H
• InChI Key： AKPDJRSPBNSCMC-UHFFFAOYSA-N
• SMILES： Cl.O1C(CN)=NC(C2=CC=CN2C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 178
• Topological Polar Surface Area: 69.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methanamine hydrochloride

1-[3-(1-Methyl-1H-Pyrrol-2-yl)-1,2,4-Oxadiazol-5-yl]Methanamine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 2097936-56-4, known as 1-[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methanamine hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrrole ring with an oxadiazole moiety, making it a promising candidate for various applications in drug discovery and materials science.

Recent studies have highlighted the potential of this compound as a bioactive agent due to its ability to interact with specific biological targets. The pyrrole ring, a five-membered aromatic structure, contributes to the compound's stability and reactivity. Meanwhile, the oxadiazole moiety introduces additional functional groups that enhance its versatility in chemical reactions. This combination makes the compound an attractive scaffold for designing novel drugs targeting diseases such as cancer, inflammation, and neurodegenerative disorders.

One of the most notable advancements in the study of this compound involves its application in antitumor research. Researchers have demonstrated that the compound exhibits selective cytotoxicity against various cancer cell lines, potentially through mechanisms involving apoptosis induction and inhibition of cell proliferation. These findings suggest that 1-[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methanamine hydrochloride could serve as a lead compound for developing next-generation anticancer therapies.

In addition to its pharmacological applications, this compound has also been explored for its role in material science. The hydrochloride salt form of the compound exhibits favorable physical properties, such as high thermal stability and solubility in organic solvents. These characteristics make it a suitable candidate for use in the synthesis of advanced materials, including polymers and nanomaterials.

The synthesis of 1-[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methanamine hydrochloride involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the oxadiazole ring through cyclization reactions and subsequent functionalization to introduce the pyrrole group. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

From an environmental perspective, this compound has been evaluated for its biodegradability and ecotoxicity. Studies indicate that it undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint. This property is particularly important for industries seeking sustainable chemical solutions.

In conclusion, 1-[3-(1-methyl-1H-pyrrol-2-yll)-1,2,4-Oxadiazol5 yl]methanamine hydrochloride represents a versatile and promising chemical entity with applications spanning drug discovery, material science, and environmental chemistry. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing both scientific knowledge and practical innovations across multiple disciplines.